4,6-estradiene-3,17-dione
4,6-estradiene-3,17-dione
Brand Name:
Vulcanchem
CAS No.:
13209-45-5
VCID:
VC0084612
InChI:
InChI=1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h2,4,10,13-16H,3,5-9H2,1H3/t13-,14+,15+,16-,18-/m0/s1
SMILES:
CC12CCC3C4CCC(=O)C=C4C=CC3C1CCC2=O
Molecular Formula:
C18H22O2
Molecular Weight:
270.4 g/mol
4,6-estradiene-3,17-dione
CAS No.: 13209-45-5
Main Products
VCID: VC0084612
Molecular Formula: C18H22O2
Molecular Weight: 270.4 g/mol
| CAS No. | 13209-45-5 |
|---|---|
| Product Name | 4,6-estradiene-3,17-dione |
| Molecular Formula | C18H22O2 |
| Molecular Weight | 270.4 g/mol |
| IUPAC Name | (8R,9S,10R,13S,14S)-13-methyl-1,2,8,9,10,11,12,14,15,16-decahydrocyclopenta[a]phenanthrene-3,17-dione |
| Standard InChI | InChI=1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h2,4,10,13-16H,3,5-9H2,1H3/t13-,14+,15+,16-,18-/m0/s1 |
| Standard InChIKey | GKSFRYHLOMZMFQ-QXUSFIETSA-N |
| Isomeric SMILES | C[C@]12CC[C@@H]3[C@H]4CCC(=O)C=C4C=C[C@H]3[C@@H]1CCC2=O |
| SMILES | CC12CCC3C4CCC(=O)C=C4C=CC3C1CCC2=O |
| Canonical SMILES | CC12CCC3C4CCC(=O)C=C4C=CC3C1CCC2=O |
| Synonyms | 4,6-estradiene-3,17-dione |
| PubChem Compound | 128845 |
| Last Modified | Nov 11 2021 |
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